Cas no 1539672-34-8 (1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol)

1-(1,4-Dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol is a pyrazole-derived compound featuring a hydroxyl and methylamino functional group, which contribute to its potential reactivity and versatility in synthetic applications. The presence of the 1,4-dimethylpyrazole moiety enhances its stability, while the ethanolic backbone allows for further functionalization. This compound may serve as a valuable intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of biologically active molecules. Its structural features suggest utility in ligand design or as a building block for heterocyclic frameworks. The compound's defined stereochemistry, if applicable, could also be advantageous for enantioselective synthesis. Proper handling and storage are recommended due to its reactive functional groups.

1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol structure

1539672-34-8 structure

Product Name:1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol

CAS No:1539672-34-8

MF:C₈H₁₅N₃O

MW:169.224201440811

CID:5907871

PubChem ID:82598004

Update Time:2025-05-25

1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1727654
- 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol
- 1539672-34-8
- Inchi： 1S/C8H15N3O/c1-6-5-11(3)10-8(6)7(12)4-9-2/h5,7,9,12H,4H2,1-3H3
- InChI Key： GNUBDUUIFHVCEX-UHFFFAOYSA-N
- SMILES： OC(CNC)C1C(C)=CN(C)N=1

Computed Properties

Exact Mass: 169.121512110g/mol
Monoisotopic Mass: 169.121512110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 142
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 50.1Å²

1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1727654-0.05g	1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol	1539672-34-8	0.05g	$1152.0	2023-05-23
Enamine	EN300-1727654-0.1g	1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol	1539672-34-8	0.1g	$1207.0	2023-05-23
Enamine	EN300-1727654-0.25g	1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol	1539672-34-8	0.25g	$1262.0	2023-05-23
Enamine	EN300-1727654-0.5g	1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol	1539672-34-8	0.5g	$1316.0	2023-05-23
Enamine	EN300-1727654-1.0g	1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol	1539672-34-8	1g	$1371.0	2023-05-23
Enamine	EN300-1727654-2.5g	1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol	1539672-34-8	2.5g	$2688.0	2023-05-23
Enamine	EN300-1727654-5.0g	1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol	1539672-34-8	5g	$3977.0	2023-05-23
Enamine	EN300-1727654-10.0g	1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol	1539672-34-8	10g	$5897.0	2023-05-23

1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol Related Literature

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Additional information on 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol (CAS No. 1539672-34-8)

In the realm of organic chemistry, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol (CAS No. 1539672-34-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by a pyrazole core substituted with methyl and methylamino groups, is a subject of interest for researchers exploring novel pharmacophores and bioactive molecules. Its molecular formula, C₈H₁₅N₃O, highlights its moderate complexity, making it a versatile candidate for further chemical modifications.

The 1,4-dimethyl-1H-pyrazole moiety in this compound is particularly noteworthy, as pyrazole derivatives are widely studied for their therapeutic potential. Recent trends in drug discovery emphasize the importance of heterocyclic compounds, with pyrazoles being a focal point due to their anti-inflammatory, antimicrobial, and anticancer properties. The addition of a methylaminoethanol side chain further enhances its potential as a building block for designing small-molecule inhibitors or agonists targeting specific biological pathways.

From a synthetic perspective, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol can be synthesized via multi-step organic reactions, including condensation and reductive amination processes. Its CAS No. 1539672-34-8 serves as a unique identifier in chemical databases, facilitating research reproducibility and collaboration. The compound's solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO) makes it suitable for in vitro assays, a critical factor for drug development pipelines.

In the context of green chemistry, researchers are increasingly interested in optimizing the synthesis of such compounds to minimize environmental impact. Questions like "How can 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol be synthesized sustainably?" or "What are its biodegradation properties?" reflect growing concerns about eco-friendly chemical practices. Additionally, the compound's potential role in personalized medicine aligns with the rising demand for tailored therapeutics.

The physicochemical properties of CAS No. 1539672-34-8, such as its melting point, logP (partition coefficient), and hydrogen bonding capacity, are crucial for predicting its bioavailability and drug-likeness. These metrics are frequently searched by medicinal chemists and computational biologists aiming to refine QSAR models. Moreover, the compound's stability under various pH conditions is a key consideration for formulation scientists.

Beyond pharmaceutical applications, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol may find utility in material science. Its heterocyclic scaffold could contribute to the development of functional polymers or ligands for catalysis. This interdisciplinary potential underscores the importance of continued research into its structure-activity relationships (SAR).

In summary, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-2-(methylamino)ethan-1-ol (CAS No. 1539672-34-8) represents a promising chemical entity with broad relevance in drug discovery, green chemistry, and material innovation. Its synthetic accessibility and modifiable structure position it as a valuable asset for future scientific breakthroughs.